Cas no 137869-22-8 (2-Phenylnaphthalene-1-carbaldehyde)

2-Phenylnaphthalene-1-carbaldehyde structure
137869-22-8 structure
Product Name:2-Phenylnaphthalene-1-carbaldehyde
CAS No:137869-22-8
MF:C17H12O
MW:232.276584625244
CID:2772447
PubChem ID:15121529
Update Time:2025-04-21

2-Phenylnaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-phenylnaphthalene-1-carbaldehyde
    • 2-Phenylnaphthalene-1-carboxaldehyde
    • SCHEMBL3071898
    • DB-083972
    • 137869-22-8
    • DTXSID10568540
    • 2-Phenylnaphthalene-1-carbaldehyde
    • Inchi: 1S/C17H12O/c18-12-17-15-9-5-4-8-14(15)10-11-16(17)13-6-2-1-3-7-13/h1-12H
    • InChI Key: ZUJDQEYJDDBQEF-UHFFFAOYSA-N
    • SMILES: O=CC1C(=CC=C2C=CC=CC=12)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.088815002Da
  • Monoisotopic Mass: 232.088815002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų
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